Cas no 96857-25-9 (Benzene,1,2,3-trimethyl-4-(1-methylethyl)-)

Benzene,1,2,3-trimethyl-4-(1-methylethyl)- structure
96857-25-9 structure
Product Name:Benzene,1,2,3-trimethyl-4-(1-methylethyl)-
CAS No:96857-25-9
MF:C12H18
MW:162.271323680878
CID:800672
PubChem ID:18783375
Update Time:2025-04-19

Benzene,1,2,3-trimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3-trimethyl-4-(1-methylethyl)-
    • 1,2,3-trimethyl-4-propan-2-ylbenzene
    • Benzene, 1,2,3-trimethyl-4-(1-methylethyl)- (9CI)
    • trimethyl-(1-methylethyl)-benzene
    • 96857-25-9
    • QHOPYXBAXVDHDW-UHFFFAOYSA-N
    • AKOS006327496
    • 1,2,3-Trimethyl-4-(propan-2-yl)benzene
    • DTXSID00596216
    • 1,2,3-Trimethyl-4-isopropylbenzene
    • Inchi: 1S/C12H18/c1-8(2)12-7-6-9(3)10(4)11(12)5/h6-8H,1-5H3
    • InChI Key: QHOPYXBAXVDHDW-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=CC(C)=C(C)C=1C

Computed Properties

  • Exact Mass: 162.140850574g/mol
  • Monoisotopic Mass: 162.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų
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